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Compound of Interest

Compound Name: Bis(4-tert-butylphenyl) disulfide

Cat. No.: B3057016

An In-depth Technical Guide to Bis(4-tert-
butylphenyl) disulfide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Bis(4-tert-butylphenyl) disulfide,
a symmetrical diaryl disulfide with potential applications in various fields of chemical and
biological research. This document details its chemical and physical properties, outlines
plausible synthetic routes, and explores its potential, though currently understudied, biological
significance. The information is presented to be a valuable resource for researchers in organic
synthesis, materials science, and drug discovery.

Chemical Identity and Physical Properties

Bis(4-tert-butylphenyl) disulfide is an organic compound characterized by two 4-tert-
butylphenyl groups linked by a disulfide bond.
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Property Value Source
CAS Number 7605-48-3 [1112]
Molecular Formula C20H26S2 [1]
Molecular Weight 330.6 g/mol [1]
1-tert-butyl-4-[(4-tert-
IUPAC Name ) [1]
butylphenyl)disulfanyl]benzene
Not explicitly documented in
Appearance
searches
- Expected to be soluble in
Solubility

common organic solvents

Synthesis of Bis(4-tert-butylphenyl) disulfide

While a specific, detailed experimental protocol for the synthesis of Bis(4-tert-butylphenyl)

disulfide is not readily available in the reviewed literature, its synthesis can be reliably

achieved through the oxidative coupling of 4-tert-butylthiophenol. This is a common and

effective method for the formation of symmetrical diaryl disulfides.[3][4][5][6]

Experimental Protocol: Oxidation of 4-tert-

butylthiophenol

This protocol is a generalized procedure based on common methods for the synthesis of

symmetrical diaryl disulfides from thiols.

Materials:

4-tert-butylthiophenol

An oxidizing agent (e.g., lodine, Hydrogen Peroxide, Air)

Optional: A base catalyst (e.g., Triethylamine)

A suitable solvent (e.g., Ethanol, Methanol, Dichloromethane)
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Procedure:

o Dissolution: Dissolve a known quantity of 4-tert-butylthiophenol in the chosen solvent in a
round-bottom flask.

» Addition of Oxidant: Slowly add the oxidizing agent to the solution at room temperature with
stirring. If using air as the oxidant, the reaction may be facilitated by vigorous stirring or
bubbling air through the solution, potentially with the aid of a catalyst.[4]

» Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography
(TLC) until the starting thiol is no longer detectable.

o Work-up:

o If an iodine oxidant is used, the reaction mixture can be quenched with a solution of
sodium thiosulfate to remove excess iodine.

o The solvent is then removed under reduced pressure.

 Purification: The crude product can be purified by recrystallization from a suitable solvent or
by column chromatography on silica gel to yield pure Bis(4-tert-butylphenyl) disulfide.
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Fig. 1: General workflow for the synthesis of Bis(4-tert-butylphenyl) disulfide.

Potential Biological Significance and Signaling
Pathways

There is a notable lack of direct research into the biological activities of Bis(4-tert-
butylphenyl) disulfide. However, the presence of a disulfide bond, a key functional group in
many biological systems, suggests potential avenues for investigation. Disulfide bonds are
crucial for the structural integrity of proteins and are involved in cellular redox signaling.

It is important to note that the following discussion is speculative and based on the known roles
of disulfide-containing compounds and related molecules.

Potential as a Redox Modulator

Disulfide bonds can undergo thiol-disulfide exchange with free cysteine residues in proteins.
This interaction can alter protein structure and function, thereby impacting cellular signaling
pathways. It is plausible that Bis(4-tert-butylphenyl) disulfide could interact with cellular
thiols, such as glutathione or cysteine residues in enzymes, and thus modulate redox-sensitive
signaling pathways.

Comparison with Structurally Related Compounds

Research on other molecules containing the "di-tert-butylphenyl” moiety has indicated potential
for biological effects, including cytotoxicity. For instance, bis(2,4-di-tert-butylphenyl)phosphate
has been shown to induce pre-lethal cytotoxic effects in Chinese hamster ovary (CHO) cells,
including an increase in reactive oxygen species (ROS).[7] While structurally distinct, these
findings suggest that the bulky tert-butylphenyl groups may contribute to interactions with
biological systems.

Hypothetical Signaling Pathway Involvement

Given the general role of disulfides in redox signaling, one could hypothesize a pathway where
Bis(4-tert-butylphenyl) disulfide interacts with a key signaling protein containing a reactive
cysteine residue. This interaction could lead to the formation of a mixed disulfide, altering the
protein's activity and downstream signaling.
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Fig. 2: A hypothetical signaling pathway involving a disulfide compound.

Conclusion and Future Directions

Bis(4-tert-butylphenyl) disulfide is a readily synthesizable symmetrical diaryl disulfide. While
its chemical properties are in line with other compounds of its class, its biological activities
remain largely unexplored. Future research should focus on:

» Detailed Biological Screening: A comprehensive screening of Bis(4-tert-butylphenyl)
disulfide against various cell lines and enzyme assays is necessary to identify any potential
biological activity.

e Mechanism of Action Studies: Should any biological activity be identified, further studies will
be required to elucidate its mechanism of action, including its interaction with cellular thiols
and its impact on signaling pathways.
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o Toxicological Evaluation: A thorough toxicological assessment is essential to determine the
safety profile of this compound for any potential application.

The information presented in this guide provides a foundation for further investigation into the
chemical and biological properties of Bis(4-tert-butylphenyl) disulfide, a molecule that holds
potential for future discoveries in chemistry and biology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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